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This document provides a comprehensive technical overview of the discovery of Moscovium
(Mc), element 115, by the Joint Institute for Nuclear Research (JINR) in Dubna, Russia, in
collaboration with the Lawrence Livermore National Laboratory (LLNL), USA. The synthesis
and identification of this superheavy element represent a significant milestone in nuclear
physics, pushing the boundaries of the periodic table and offering insights into the "island of
stability.”

Executive Summary

In 2003, a team of Russian and American scientists at the JINR first synthesized Moscovium.[1]
The discovery was the result of bombarding an Americium-243 target with a beam of Calcium-
48 ions.[1] The subsequent decay chains of the newly formed isotopes, primarily

288288
Mc and
287287

Mc, were meticulously analyzed to confirm the existence of element 115. The International
Union of Pure and Applied Chemistry (IUPAC) and the International Union of Pure and Applied
Physics (IUPAP) officially recognized the discovery in December 2015.[2][3] This whitepaper
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details the experimental protocols, presents the quantitative data in a structured format, and
provides visualizations of the key processes involved in this landmark discovery.

Experimental Protocols

The synthesis of Moscovium was achieved through a "hot fusion" reaction, a technique that has
been instrumental in the creation of several superheavy elements. The following sections
delineate the methodologies employed in the initial discovery experiments.

Accelerator and lon Beam

The experiments were conducted at the Flerov Laboratory of Nuclear Reactions at JINR,
utilizing the U400 cyclotron.[1] A beam of ngcontent-ng-c4139270029="" _nghost-ng-
c4104608405="" class="inline ng-star-inserted">

4848

Ca ions was accelerated to specific energies to induce the fusion reaction. In the initial
experiments, two distinct beam energies were used: 248 MeV and 253 MeV.

Target Assembly

The target consisted of a thin layer of Americium-243 (

243243

Am), a synthetic radioisotope, deposited on a backing material. The isotopic purity of the
243243

Am was crucial for minimizing interfering reactions.

Reaction and Product Separation

The beam of

4848
Ca ions was directed onto the

243243
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Am target. The fusion of a
4848

Ca nucleus with a

243243

Am nucleus resulted in the formation of a compound nucleus of element 115. This highly
excited nucleus then evaporated a number of neutrons to form isotopes of Moscovium.

The reaction products, including the newly formed Moscovium atoms, were separated from the
unreacted beam particles and other byproducts using the Dubna Gas-Filled Recoil Separator
(DGFRS).[4] This device utilizes a magnetic field and a low-pressure gas-filled volume to
separate the recoiling heavy nuclei based on their differing magnetic rigidities.

Detection and Data Analysis

The separated Moscovium atoms were implanted into a position-sensitive silicon detector array
at the focal plane of the DGFRS. The subsequent alpha decay of the implanted nuclei was
recorded. The detection system allowed for the measurement of the energy of the emitted
alpha particles and the time and position of each decay event. By correlating the decay events
in a chain, starting from the implantation of the parent nucleus, the decay properties of the new
isotopes and their daughter products could be determined.

Quantitative Data

The initial experiments and subsequent studies have provided crucial data on the isotopes of
Moscovium. The following tables summarize the key quantitative findings.

Table 1: Synthesis Reaction Parameters
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Parameter Value
o 4848
Projectile
Ca
243243
Target
Am
Beam Energies 248 MeV, 253 MeV
288288
Mc,
Observed Isotopes
287287
Mc

Table 2: Properties of Observed Moscovium Isotopes
and their Decay Chains
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Daughter
Alpha
. Alpha
Half-life Decay Daughter Daughter
Isotope ) Decay
(ms) Energy Isotope Half-life
Energy
(MeV)
(MeV)
290290 286286
650 9.95 196 ms 10.03 MeV
Mc Nh
289289 285285
220 10.18 55s 9.63 MeV
Mc Nh
288288 284284
87 10.46 0.48 s 9.79 MeV
Mc Nh
287287 283283
32 10.59 0.1s 10.02 MeV
Mc Nh
286286 282282
19 10.71 73 ms 10.16 MeV
Mc Nh

Note: The data presented is a compilation from various experiments and may have associated
uncertainties.

Visualizations

The following diagrams illustrate the experimental workflow and a key signaling pathway in the
discovery of Moscovium.
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Figure 1: Experimental workflow for the synthesis of Moscovium.
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Figure 2: Alpha decay chain of Moscovium-288.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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